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Compound of Interest

Compound Name: Me-344

Cat. No.: B10768471 Get Quote

Essential Safety and Handling Guide for Me-344
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Me-344, an investigational cytotoxic agent. Given the absence of a specific Safety Data

Sheet (SDS), the following guidelines are based on the known properties of Me-344 and

established protocols for handling potent cytotoxic compounds. Adherence to these procedures

is paramount to ensure personnel safety and mitigate environmental contamination.

Immediate Safety and Hazard Information
Me-344 is a second-generation isoflavone and an inhibitor of mitochondrial oxidative

phosphorylation, exhibiting antineoplastic properties. As a cytotoxic compound, it should be

handled with extreme caution. The primary routes of exposure are inhalation, ingestion, and

skin or eye contact.

Emergency Contact Information: In case of exposure or spill, immediately contact your

institution's Environmental Health and Safety (EHS) department and follow their established

emergency protocols.
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Consistent with guidelines for handling cytotoxic drugs, the following PPE is mandatory when

working with Me-344 in any form (powder or solution).

PPE Category Item Specifications

Hand Protection Chemotherapy-rated gloves

Double gloving is required. The

outer glove should be worn

over the gown cuff and the

inner glove underneath.

Change gloves immediately if

contaminated or every 30-60

minutes during extended

handling.

Body Protection
Disposable, solid-front, back-

closure gown

Made of a low-permeability

fabric (e.g., polyethylene-

coated polypropylene). Cuffs

should be elastic or knit.

Respiratory Protection NIOSH-approved respirator

An N95 respirator is

recommended for handling the

powder form. For procedures

that may generate aerosols, a

higher level of respiratory

protection, such as a powered

air-purifying respirator (PAPR),

should be considered.

Eye and Face Protection
Safety goggles and a face

shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn in conjunction with

goggles, especially when there

is a risk of splashes or

aerosols.
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Operational Plan: Handling and Preparation of Me-
344
All handling of Me-344, including weighing, reconstitution, and dilution, must be performed in a

designated containment area to minimize exposure.

Designated Handling Area:

A certified Class II, Type B2 Biological Safety Cabinet (BSC) or a containment ventilated

enclosure (CVE) is required.

The work surface should be covered with a disposable, plastic-backed absorbent pad.

Step-by-Step Handling Procedure:

Preparation: Assemble all necessary materials (Me-344, solvents, vials, pipettes, waste

containers) inside the BSC or CVE before beginning work.

Weighing (if handling powder):

Tare a tared weigh boat or paper inside the BSC.

Carefully transfer the desired amount of Me-344 powder using a dedicated spatula.

Close the primary container immediately.

Reconstitution and Dilution:

Me-344 is soluble in DMSO and ethanol, but insoluble in water[1].

Slowly add the appropriate solvent to the vial containing the Me-344 powder.

Gently swirl or vortex to dissolve. Avoid vigorous shaking to minimize aerosol generation.

Labeling: Clearly label all containers with the chemical name, concentration, date, and

hazard warning.
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Decontamination: After handling, decontaminate all surfaces within the BSC or CVE with an

appropriate cleaning agent (e.g., 70% ethanol followed by a surface deactivating agent). All

disposable materials used during the procedure should be disposed of as cytotoxic waste.

Storage Plan
Proper storage is crucial to maintain the stability and integrity of Me-344.

Form
Storage
Temperature

Storage Conditions Shelf Life

Powder -20°C

Store in a dry, dark,

and tightly sealed

container.

Up to 3 years[1]

In Solvent -80°C

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.

Up to 1 year[1]

In Solvent -20°C Up to 1 month[1]

Disposal Plan
All materials contaminated with Me-344 are considered hazardous cytotoxic waste and must be

disposed of accordingly.

Waste Segregation and Collection:

Sharps: All contaminated needles, syringes, and glass Pasteur pipettes must be placed in a

designated, puncture-resistant sharps container labeled "Cytotoxic Sharps."

Solid Waste: Contaminated gloves, gowns, bench pads, and other disposable labware

should be placed in a thick, leak-proof plastic bag or a rigid container clearly labeled

"Cytotoxic Waste."

Liquid Waste: Unused solutions and the first rinse of contaminated glassware should be

collected in a compatible, leak-proof, and clearly labeled container. Do not dispose of Me-
344 solutions down the drain.
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Final Disposal:

All cytotoxic waste must be disposed of through your institution's hazardous waste program.

The primary method for the disposal of cytotoxic waste is high-temperature incineration by a

licensed waste management facility.
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Me-344 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Me-344.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling Me-344].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768471#personal-protective-equipment-for-
handling-me-344]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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